3-[4-(diethylamino)benzylidene]-5-(4-methylphenyl)-2(3H)-furanone

• IUPAC Name: (3Z)-3-[[4-(diethylamino)phenyl]methylidene]-5-(4-methylphenyl)furan-2-one
• InChI: InChI=1S/C22H23NO2/c1-4-23(5-2)20-12-8-17(9-13-20)14-19-15-21(25-22(19)24)18-10-6-16(3)7-11-18/h6-15H,4-5H2,1-3H3/b19-14-
• InChI Key: VBCIZBUZDRQJTE-RGEXLXHISA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C=C2C=C(OC2=O)C3=CC=C(C=C3)C
• Isomeric SMILES: CCN(CC)C1=CC=C(C=C1)/C=C\2/C=C(OC2=O)C3=CC=C(C=C3)C
• Molecular Formula: C22H23NO2
• Molecular Weight: 333.4 g/mol

Description

3-[4-(diethylamino)benzylidene]-5-(4-methylphenyl)-2(3H)-furanone, commonly known as DEAB, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is an organic compound that belongs to the class of furanones and has a molecular formula of C21H23NO2. DEAB has been widely studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Biological Activity

3-Arylidene-5-(4-methylphenyl)-2(3H)-furanones, similar in structure to the compound , have been synthesized for their potential biological activities. These compounds have shown significant anti-inflammatory, analgesic, and antibacterial properties. For instance, specific compounds in this class demonstrated notable anti-inflammatory activity in carrageenan-induced rat paw edema tests, coupled with analgesic activity in acetic acid-induced writhing tests, while exhibiting minimal ulcerogenic action (Husain, Alam, & Siddiqui, 2009).

Biophotonic Applications

Compounds closely related to 3-[4-(diethylamino)benzylidene]-5-(4-methylphenyl)-2(3H)-furanone have been studied for their potential in biophotonics. These studies include the characterization of one- and two-photon absorption of light and fluorescence properties, which are crucial for applications in fields like optical imaging and photodynamic therapy (Nesterov et al., 2003).

Fluorescent Organic Dyes

3(2H)-Furanones have been investigated as scaffolds for synthesizing novel fluorescent organic dyes. These compounds exhibit efficient solvatochromic properties, where their photophysical characteristics change depending on the solvent, making them suitable for bio-analytical applications (Varghese et al., 2015).

Antimycobacterial Evaluation

Further research into 3-arylidene-5-(substituted phenyl)-2(3H)-furanones has shown that these compounds possess antimycobacterial properties. A specific compound, 3-(4-chlorobenzylidene)-5-(4-methylphenyl)-2(3H)-pyrrolone, emerged as a lead compound against Mycobacterium tuberculosis in in vitro studies, highlighting its potential in treating tuberculosis (Husain, Alam, Hasan, & Yar, 2009).

Role in Food and Beverages

Furanones, including compounds similar to this compound, play a significant role in the flavor of various foodstuffs and beverages. These compounds are formed mainly through Maillard reactions during cooking and are important in the flavor profiles of strawberries, raspberries, pineapples, tomatoes, soy sauce, and beer (Slaughter, 1999).